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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B8821919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Eriochrome Black T (EBT), a complexometric indicator and azo dye, serves as a versatile

reagent in various pharmaceutical analyses. Its ability to form colored complexes with metal

ions and its reactivity in redox and ion-pair formation reactions make it suitable for the

quantitative determination of a wide range of pharmaceutical compounds. These application

notes provide detailed protocols for the use of EBT in complexometric titrations and

spectrophotometric analysis of pharmaceuticals.

Complexometric Titration of Metal-Containing
Pharmaceuticals
Eriochrome Black T is widely used as an indicator in complexometric titrations with

ethylenediaminetetraacetic acid (EDTA) to determine the concentration of metal ions in

pharmaceutical formulations.[1][2] The principle involves the formation of a colored complex

between the metal ion and EBT. At the endpoint of the titration, EDTA displaces EBT from the

metal complex, resulting in a distinct color change.[1]

Application Example: Determination of Calcium Gluconate

This protocol describes the determination of calcium content in a calcium gluconate injection

using EDTA titration with EBT as an indicator.[3]
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Parameter Value Reference

Analyte Calcium Gluconate [3]

Titrant
0.05 M Disodium Edetate

(EDTA)
[3]

Indicator
Eriochrome Black T (also

referred to as Mordant Black II)
[3]

Buffer Ammonia Buffer (pH 10) [3]

Endpoint Color Change Wine-red to Blue [1][3]

Experimental Protocol

Materials:

Calcium gluconate sample

0.05 M Disodium Edetate (EDTA) solution

Eriochrome Black T indicator solution

Ammonia buffer solution (pH 10)

Distilled water

Burette, pipette, conical flask, volumetric flask[3]

Procedure:

Sample Preparation: Accurately pipette a known volume of the calcium gluconate solution

into a conical flask.

Buffering: Add a sufficient volume of ammonia buffer (pH 10) to the conical flask to maintain

the required pH for the complexation reaction.[3]

Indicator Addition: Add a few drops of the Eriochrome Black T indicator solution. The solution

will turn a wine-red color due to the formation of the Ca-EBT complex.[3]
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Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution from a

burette. Continuously swirl the conical flask during titration.

Endpoint Determination: The endpoint is reached when the color of the solution changes

from wine-red to a clear blue. This indicates that all the calcium ions have been chelated by

EDTA.[1]

Calculation: Calculate the concentration of calcium gluconate in the sample based on the

volume of EDTA solution consumed.

Logical Relationship of Complexometric Titration
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Caption: Workflow for the complexometric titration of Calcium Gluconate using EBT.

Spectrophotometric Determination of
Pharmaceuticals
Eriochrome Black T can be utilized in spectrophotometric methods for the analysis of various

drugs. These methods are often based on the formation of ion-pair complexes or the

involvement of EBT in redox reactions, leading to the formation of a colored product that can be

quantified.[4][5]

Application Example: Determination of Sulphanilamides

This method is based on the azocoupling reaction of the diazotized sulphanilamide with one of

the products of the redox destruction of EBT, forming a colored azo compound.[4][6]
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Quantitative Data Summary

Parameter Value Reference

Analytes Ten different Sulphanilamides [4]

Linearity Range
3 to 64 µg/ml (depending on

the sulphanilamide)
[4][6][7]

Analysis Time Under 30 minutes [4][6][8]

Reproducibility (Sr) ~ 0.040 [4][6][7]

Wavelength of Max.

Absorbance (λmax)

Varies with the specific

sulphanilamide
[4]

Experimental Protocol

Materials:

Sulphanilamide sample

1.0 M Hydrochloric acid solution

5.0 x 10⁻² M Sodium nitrite solution

2.5 M Urea solution

6.0 x 10⁻³ M Eriochrome Black T solution

0.04 M Universal Buffer Mixture (UBM)

UV-Vis Spectrophotometer[4]

Procedure:

Diazotization:

Place 5.0 ml of 1.0 M hydrochloric acid solution into a 25 ml volumetric flask.
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Add a sample solution containing 4–64 µg/ml of the sulphanilamide in the final volume.

Add 0.5 ml of 5.0 x 10⁻² M sodium nitrite solution.

Stir the mixture and let it stand for 20 minutes at room temperature.[4]

Removal of Excess Nitrite:

Add 0.5 ml of 2.5 M urea solution to destroy the excess nitrite ions.

Stir the mixture and let it stand for 10 minutes at room temperature.[4]

Color Formation:

Add 1.5 ml of 6.0 x 10⁻³ M EBT solution.

Add 2.5 ml of 0.04 M UBM solution.[4]

Measurement:

Dilute the solution to the mark with distilled water and mix well.

Measure the absorbance of the resulting colored solution at the predetermined λmax

against a reagent blank.

Quantification:

Construct a calibration curve by plotting absorbance versus concentration for a series of

standard solutions.

Determine the concentration of the sulphanilamide in the sample from the calibration

curve.

Experimental Workflow for Sulphanilamide Analysis
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Caption: Spectrophotometric analysis workflow for Sulphanilamides using EBT.
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Application Example: Extractive Spectrophotometric Determination of Antipsychotic Drugs

This method involves the formation of a red-colored ion-pair complex between antipsychotic

drugs (such as sulpiride, olanzapine, clozapine, and aripiprazole) and Eriochrome Black T.[5]

Quantitative Data Summary

Drug
Linearity
Range (µg/ml)

λmax (nm)
Stoichiometry
(Drug:EBT)

Reference

Sulpiride (SUP) 4-30 514 1:1 [5]

Olanzapine

(OLP)
4-20 514 1:1 [5]

Clozapine (CLP) 2-18 514 1:1 [5]

Aripiprazole

(ARP)
4-26 514 1:1 [5]

Experimental Protocol

Materials:

Antipsychotic drug sample (SUP, OLP, CLP, or ARP)

Eriochrome Black T solution

Acidic buffer solution

Chloroform

UV-Vis Spectrophotometer

Separatory funnels[5]

Procedure:
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Sample and Reagent Preparation: Prepare standard stock solutions of the antipsychotic

drugs and a working solution of Eriochrome Black T.

Ion-Pair Complex Formation:

In a separatory funnel, mix an aliquot of the drug solution with the EBT solution in an

acidic buffer medium.

Shake the mixture to facilitate the formation of the colored ion-pair complex.[5]

Extraction:

Add a known volume of chloroform to the separatory funnel.

Shake vigorously to extract the ion-pair complex into the organic layer.

Allow the layers to separate.[5]

Measurement:

Collect the chloroform layer containing the colored complex.

Measure the absorbance of the solution at 514 nm against a reagent blank prepared in the

same manner without the drug.[5]

Quantification:

Prepare a series of standards with known concentrations of the drug and follow the same

procedure to create a calibration curve.

Determine the concentration of the drug in the sample by comparing its absorbance with

the calibration curve.
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Caption: Formation and extraction of the drug-EBT ion-pair complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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